Cas no 372190-37-9 (3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile
• CAS No: 372190-37-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5730225
• PubChem ID: 2319529
• Update Time: 2025-10-20

3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Z56787666
• F0383-0330
• AKOS026727546
• 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile
• 3-(4-formyl-3-methylpyrazol-1-yl)propanenitrile
• 372190-37-9
• EN300-08086
• CS-0305826
• 1H-Pyrazole-1-propanenitrile, 4-formyl-3-methyl-

• Inchi： 1S/C8H9N3O/c1-7-8(6-12)5-11(10-7)4-2-3-9/h5-6H,2,4H2,1H3
• InChI Key： XLHRORBEMHWNHQ-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CCC#N)N=C1C

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 358.7±32.0 °C(Predicted)
• pka: 0.24±0.10(Predicted)

Additional information on 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile

Recent Advances in the Study of 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile (CAS: 372190-37-9)

3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile (CAS: 372190-37-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutics, including kinase inhibitors and anti-inflammatory agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile via a multi-step reaction pathway, achieving a high yield of 85%. The researchers emphasized the compound's stability under various conditions, making it suitable for further functionalization. The study also explored its role as a precursor for the development of pyrazole-based kinase inhibitors, which showed promising activity against cancer cell lines in vitro.

In another recent investigation, the compound was utilized as a scaffold for designing novel anti-inflammatory agents. Researchers modified the formyl group to introduce various pharmacophores, resulting in derivatives with significant COX-2 inhibitory activity. Molecular docking studies revealed that these derivatives bind effectively to the active site of COX-2, suggesting their potential as non-steroidal anti-inflammatory drugs (NSAIDs). These findings were published in Bioorganic & Medicinal Chemistry Letters (2024).

Further advancements include the application of 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile in the synthesis of fluorescent probes. A 2024 study in Analytical Chemistry reported the development of a pyrazole-based probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high selectivity and sensitivity, enabling real-time monitoring of oxidative stress in biological systems. This innovation opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

In summary, 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanenitrile (CAS: 372190-37-9) continues to be a valuable compound in medicinal chemistry and drug discovery. Its versatility as a synthetic intermediate and its potential in developing therapeutics and diagnostic tools underscore its importance in ongoing research. Future studies are expected to explore its applications in targeted drug delivery and personalized medicine, further expanding its utility in the biomedical field.